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Compound of Interest

Compound Name: O-Butylhydroxylamine

CAS No.: 5622-77-5

Cat. No.: B1274107

Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides essential, immediate safety and logistical

information for O-Butylhydroxylamine, ensuring a secure laboratory environment and

minimizing risks. Adherence to these procedures is critical for regulatory compliance and the

safety of all personnel.

Disclaimer: The following safety information is primarily based on the available Safety Data

Sheets (SDS) for O-tert-Butylhydroxylamine hydrochloride and O-Butylhydroxylamine
Hydrochloride. While the core hazards and handling precautions are expected to be similar for

O-Butylhydroxylamine, there may be variations in physical and chemical properties. Always

consult the specific SDS for the exact product in use and conduct a thorough risk assessment

before beginning any work.

Immediate Safety and Hazard Information
O-Butylhydroxylamine and its salts are classified as hazardous substances. They are

flammable solids that can cause skin and serious eye irritation.[1][2] Ingestion may be harmful,

and inhalation of dust can cause respiratory irritation.[3][4] It is crucial to handle this chemical
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with the appropriate personal protective equipment (PPE) in a well-ventilated area, preferably a

chemical fume hood.[1]

Key Safety Data
A summary of the essential quantitative data for O-tert-Butylhydroxylamine hydrochloride is

provided in the table below for easy reference.

Property Value Source

Hazard Class 4.1 (Flammable Solid) [4]

Signal Word Warning [2][5]

Hazard Statements

H228: Flammable solid. H315:

Causes skin irritation. H319:

Causes serious eye irritation.

[2][5]

Recommended Glove

Breakthrough Time (Prolonged

Contact)

> 240 minutes (Protection

Class 5 or higher)
[3]

Recommended Glove

Breakthrough Time (Brief

Contact)

> 60 minutes (Protection Class

3 or higher)
[3]

Operational Plan for Handling O-
Butylhydroxylamine
A systematic approach is essential when working with O-Butylhydroxylamine. The following

step-by-step operational plan outlines the key stages from preparation to disposal.
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Operational Workflow for Handling O-Butylhydroxylamine

Preparation

Handling

Cleanup & Disposal

1. Conduct Risk Assessment

2. Don Appropriate PPE

3. Prepare Workspace in Fume Hood

4. Weigh and Dispense

5. Perform Reaction

6. Decontaminate Equipment

7. Segregate and Label Waste

8. Dispose of Waste via EHS

9. Doff and Dispose of PPE

10. Wash Hands Thoroughly
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PPE Selection Guide for O-Butylhydroxylamine

Low Dust Potential
High Dust Potential

Start: Handling
O-Butylhydroxylamine

Potential for
Dust Generation?

Minimum PPE:
- Lab Coat

- Safety Goggles
- Chemical-Resistant Gloves

No

Enhanced PPE:
- Lab Coat

- Chemical Safety Goggles
 & Face Shield

- Chemical-Resistant Gloves
- NIOSH-Approved Respirator

Yes

Potential for
Splash?

Proceed with Caution

Add Face Shield

Yes

No

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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